[2-(4-Nitrophenyl)-1,3-oxazol-5-yl]methanol

Specification

• CAS No.: 1315365-55-9
• Molecular Formula: C10H8N2O4
• Molecular Weight: 220.18 g/mol
• IUPAC Name: [2-(4-nitrophenyl)-1,3-oxazol-5-yl]methanol
• Standard InChI: InChI=1S/C10H8N2O4/c13-6-9-5-11-10(16-9)7-1-3-8(4-2-7)12(14)15/h1-5,13H,6H2
• Standard InChI Key: FASWZHQOPDYKJG-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1C2=NC=C(O2)CO)[N+](=O)[O-]
• Canonical SMILES: C1=CC(=CC=C1C2=NC=C(O2)CO)[N+](=O)[O-]

Introduction

Chemical Properties and Structure

Structural Characteristics

[2-(4-Nitrophenyl)-1,3-oxazol-5-yl]methanol consists of three key structural components: a nitrophenyl group attached at the 2-position of an oxazole ring, with a methanol group linked to the 5-position of the oxazole. This arrangement creates a molecule with distinct chemical properties and potential reactivity patterns.

Physical and Chemical Properties

The compound exhibits several notable physical and chemical properties, which are summarized in Table 1 below:

Property	Value
CAS Number	1315365-55-9
Molecular Formula	C₁₀H₈N₂O₄
Molecular Weight	220.18 g/mol
IUPAC Name	[2-(4-nitrophenyl)-1,3-oxazol-5-yl]methanol
Standard InChI	InChI=1S/C10H8N2O4/c13-6-9-5-11-10(16-9)7-1-3-8(4-2-7)12(14)15/h1-5,13H,6H2
Standard InChIKey	FASWZHQOPDYKJG-UHFFFAOYSA-N

Table 1: Physical and chemical properties of [2-(4-Nitrophenyl)-1,3-oxazol-5-yl]methanol.

The presence of a nitro group on the phenyl ring introduces electron-withdrawing characteristics, potentially influencing the reactivity of the compound. Additionally, the hydroxyl group of the methanol substituent provides hydrogen bonding capabilities, which may affect the compound's solubility and interactions with biological systems.

Research Findings and Biological Activities

Comparative Analysis with Related Compounds

A comparative analysis of [2-(4-Nitrophenyl)-1,3-oxazol-5-yl]methanol with structurally similar compounds can provide insights into its potential biological activities. Table 2 presents a comparison of the target compound with related heterocyclic compounds containing nitrophenyl substituents:

Compound	Structural Features	Potential Activities
[2-(4-Nitrophenyl)-1,3-oxazol-5-yl]methanol	Oxazole with 4-nitrophenyl at position 2 and methanol at position 5	Potential antimicrobial, anti-inflammatory, and anticancer activities
4-Nitrophenyl-substituted oxazol-5(4H)-ones	Oxazolone ring with 4-nitrophenyl substituent	Antimicrobial activity against Gram-positive and Gram-negative bacteria
[3-(4-Nitrophenyl)-1,2,4-oxadiazol-5-yl]methanamine	Oxadiazole ring with 4-nitrophenyl and methanamine substituents	Not specifically documented in available literature
(Z)-2-[(5-nitrofuran-2-yl)methylene] benzofuran-3(2H)-ones	Benzofuran with nitrofuran substituent	Antibacterial properties against S. aureus and C. crescentus

Table 2: Comparative analysis of [2-(4-Nitrophenyl)-1,3-oxazol-5-yl]methanol with related compounds.

Future Research Directions

Collaborative Research Opportunities

The multidisciplinary nature of research on compounds like [2-(4-Nitrophenyl)-1,3-oxazol-5-yl]methanol presents opportunities for collaborative efforts across various fields, including:

• Medicinal chemistry for exploring therapeutic applications

• Synthetic organic chemistry for optimizing preparation methods

• Computational chemistry for predicting properties and activities

• Pharmacology for detailed biological evaluation

• Toxicology for comprehensive safety assessment